Cas no 927209-98-1 (4,4-difluorocyclohexanecarboxamide)

4,4-Difluorocyclohexanecarboxamide is a fluorinated cyclohexane derivative with a carboxamide functional group, offering unique physicochemical properties due to the presence of fluorine atoms. The difluorination at the 4-position enhances metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid cyclohexane backbone contributes to structural specificity, while the carboxamide group provides versatility for further derivatization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, where fluorination is often employed to improve binding affinity and bioavailability. High purity and consistent quality ensure reliable performance in research and industrial applications.

4,4-difluorocyclohexanecarboxamide structure

927209-98-1 structure

Product Name:4,4-difluorocyclohexanecarboxamide

CAS No:927209-98-1

MF:C₇H₁₁F₂NO

MW:163.165148973465

MDL:MFCD11113216

CID:803764

PubChem ID:46942231

Update Time:2025-10-31

4,4-difluorocyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

- Cyclohexanecarboxamide,4,4-difluoro-
- 4,4-difluorocyclohexane-1-carboxamide
- 4,4-difluorocyclohexanecarboxamide
- DTXSID80677572
- J-520153
- 927209-98-1
- AKOS005063509
- 4,4-difluorocyclohexane carboxylic acid amide
- FT-0764844
- Z1198316457
- EN300-199421
- YXY
- Cyclohexanecarboxamide, 4,4-difluoro-
- AMY6093
- SCHEMBL102778
- CS-0069514
- JKPXYSGFTYLPTJ-UHFFFAOYSA-N
- G41695
- MDL： MFCD11113216
- Inchi： 1S/C7H11F2NO/c8-7(9)3-1-5(2-4-7)6(10)11/h5H,1-4H2,(H2,10,11)
- InChI Key： JKPXYSGFTYLPTJ-UHFFFAOYSA-N
- SMILES： FC1(CCC(C(N)=O)CC1)F

Computed Properties

Exact Mass: 163.08087030g/mol
Monoisotopic Mass: 163.08087030g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 43.1Å²

Experimental Properties

Density: 1.18
Boiling Point: 283℃
Flash Point: 125℃

4,4-difluorocyclohexanecarboxamide Pricemore >>

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